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Compound of Interest

Compound Name: Quizalofop-P

Cat. No.: B1240509 Get Quote

Introduction

Quizalofop-P-ethyl is a selective, post-emergence aryloxyphenoxypropionate (AOPP)

herbicide used to control annual and perennial grass weeds in a wide range of broadleaf crops,

such as soybeans, cotton, and canola.[1][2][3] Its mode of action is systemic, meaning it is

absorbed by the foliage and translocated throughout the plant to its growing points.[4][5] While

highly effective and selective, the off-target movement of Quizalofop-P-ethyl via spray drift can

pose a significant risk to susceptible non-target grass crops like corn, sorghum, and cereals.[6]

Assessing the potential damage from sub-lethal doses is crucial for establishing buffer zones,

understanding crop sensitivity, and managing drift-related incidents. These notes provide a

framework for designing and conducting experiments to quantify the impact of Quizalofop-P-

ethyl drift.

Mechanism of Action

Quizalofop-P-ethyl is the R-enantiomer of the racemic quizalofop-ethyl mixture and is the more

active isomer.[1][7] Upon foliar absorption, it is rapidly hydrolyzed within the plant to its

biologically active form, Quizalofop-P acid.[7][8] This active metabolite is then translocated via

the phloem to meristematic tissues (growing points).[9][10]

The primary target of Quizalofop-P acid is the enzyme Acetyl-CoA Carboxylase (ACCase).[5]

[10][11] ACCase is a critical enzyme that catalyzes the first committed step in the biosynthesis

of fatty acids.[12] By inhibiting ACCase, the herbicide halts the production of fatty acids, which

are essential components for building and maintaining cell membranes and storing energy.[5]
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[10] This disruption leads to a loss of cell membrane integrity, cessation of growth, and

ultimately, cell death in susceptible grass species.[10] Most broadleaf (dicot) plants are tolerant

because their plastidic ACCase enzyme has a different structure that is not inhibited by this

class of herbicides.[10][13]

Symptoms of Drift Damage

Symptoms of Quizalofop-P-ethyl injury typically appear on sensitive plants several days after

exposure.[13] Key indicators include:

Chlorosis (Yellowing): The newest leaves and growing points will turn yellow as chlorophyll

production is affected.[13]

Necrosis (Tissue Death): The growing points (whorl of grasses) will turn brown, become soft,

and eventually rot, a symptom often referred to as "deadheart".[13]

Growth Inhibition: Overall plant growth will be stunted compared to healthy, untreated plants.

Leaf Discoloration: Older leaves may develop a reddish or purplish tint.[13]

Experimental Protocols
Protocol 1: Plant Cultivation and Maintenance

Species Selection: Choose a susceptible monocot species (e.g., corn - Zea mays) and a

tolerant dicot species (e.g., soybean - Glycine max) to serve as a negative control.

Potting and Growth Medium: Sow 3-4 seeds per 1-liter pot filled with a standard commercial

potting mix or a mixture of sand, silt, and clay (e.g., dystrophic Red Latosol).

Germination and Thinning: After emergence, thin the seedlings to one uniform, healthy plant

per pot.

Growth Conditions: Maintain plants in a controlled environment (greenhouse or growth

chamber).

Temperature: 25/20°C (day/night).
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Photoperiod: 16-hour day / 8-hour night.

Humidity: 60-70% relative humidity.

Watering: Water as needed to maintain adequate soil moisture without waterlogging.

Plant Stage for Treatment: Apply herbicide treatments when the corn plants are at the 3-4

leaf stage, as this is a period of active growth and high sensitivity.

Protocol 2: Simulated Herbicide Drift Application

Herbicide Preparation: Use a commercial formulation of Quizalofop-P-ethyl. Prepare a stock

solution and then create a dilution series to represent different drift rates. These rates are

typically expressed as a percentage of the recommended field application rate (e.g., 50 g

a.i./ha).[11]

Example Drift Rates: 30%, 10%, 5%, 1%, and 0% (control) of the standard field rate.[6]

Application Method: Utilize a laboratory-grade spray tower or cabinet equipped with a flat-fan

nozzle to ensure uniform application. This method allows for precise control over the applied

dose.

Calibrate the sprayer to deliver a specific volume (e.g., 300 L/ha) at a constant pressure.

[6]

Experimental Design: Arrange the pots in a completely randomized design. Include a

minimum of four to five replications for each treatment group (herbicide dose).

Treatment Application: Place one pot at a time in the spray chamber. Apply the designated

herbicide dose. The control group should be sprayed with water only.

Post-Application Care: Return the plants to the greenhouse immediately after treatment and

maintain them under the conditions described in Protocol 1 for the duration of the experiment

(typically 21 days).

Protocol 3: Data Collection and Damage Assessment

Visual Injury Assessment:
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At 7, 14, and 21 days after treatment (DAT), visually assess the percentage of injury for

each plant.[6]

Use a rating scale from 0% (no visible injury) to 100% (plant death).[14] Note specific

symptoms like chlorosis, necrosis, and stunting.

Morphological Measurements:

At 7, 14, and 21 DAT, measure the plant height from the soil surface to the highest point of

the plant.

Calculate the percent inhibition of plant height relative to the control group.[6]

Biomass Measurement:

At 21 DAT, harvest the plants.

Separate the shoots from the roots.

Measure the fresh weight of the shoots.

Dry the shoot material in a forced-air oven at 70°C for 72 hours or until a constant weight

is achieved.

Measure the shoot dry weight.

Calculate the percent reduction in biomass relative to the control group.

Data Analysis:

Analyze the data using Analysis of Variance (ANOVA).

If significant differences are found, use a post-hoc test (e.g., Tukey's HSD) to compare

treatment means.

Regression analysis can be used to model the dose-response relationship and calculate

the dose required to cause a 10% or 50% reduction in a given parameter (e.g., R10 for

plant height inhibition).[6]
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Data Presentation
Table 1: Summary of Quizalofop-P-ethyl Drift Effects on Corn (Zea mays) at 21 Days After

Treatment (Illustrative Data)

Drift Rate (%
of Field Rate)

Applied Dose
(g a.i./ha)

Visual Injury
(%)

Plant Height
Inhibition (%)

Shoot Dry
Biomass
Reduction (%)

0% (Control) 0 0 0 0

1% 0.5 0-5 < 5 < 5

5% 2.5 15-25 10-20 15-30

10% 5.0 40-60 35-55 50-70

30% 15.0 85-100 80-100 90-100

Note: This table presents illustrative data based on expected outcomes from experimental

studies to demonstrate a dose-dependent response. Actual results will vary based on specific

experimental conditions.[6]

Mandatory Visualization
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Caption: Experimental workflow for Quizalofop-P drift damage assessment.
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Caption: Signaling pathway for Quizalofop-P-ethyl's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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